3-(bromomethyl)-5-chloro-2-methyl-1-benzothiophene
Description
Bromomethyl compounds are generally used in scientific research and have shown potential for various applications in the field of science and industry. They are often used as intermediates in the synthesis of more complex molecules .
Synthesis Analysis
Bromomethyl compounds can be synthesized from various precursors. For instance, bromination of the methyl groups of dimethylglyoxime can lead to the formation of a bis(bromomethyl) compound . Another method involves the reaction of methanol with bromine in the presence of sulfur or hydrogen sulfide .Molecular Structure Analysis
The structure of bromomethyl compounds can be determined using techniques such as X-ray crystallography . These compounds often have planar structures and are stabilized by Van der Waals forces .Chemical Reactions Analysis
Bromomethyl compounds can undergo various chemical reactions. For example, they can participate in free radical bromination reactions . They can also react with hydrazides to form pyrrole rings .Physical And Chemical Properties Analysis
Bromomethyl compounds typically have a molecular weight of around 200 g/mol . They are often colorless and have a chloroform-like odor .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(bromomethyl)-5-chloro-2-methyl-1-benzothiophene involves the bromination of 2-methyl-5-chlorobenzothiophene followed by the reaction of the resulting compound with formaldehyde.", "Starting Materials": [ "2-methyl-5-chlorobenzothiophene", "Bromine", "Sodium hydroxide", "Formaldehyde", "Acetic acid", "Water" ], "Reaction": [ "Step 1: Dissolve 2-methyl-5-chlorobenzothiophene in acetic acid.", "Step 2: Add bromine dropwise to the solution while stirring at room temperature until the reaction is complete.", "Step 3: Add sodium hydroxide to the reaction mixture to neutralize the excess acid.", "Step 4: Extract the product with dichloromethane and wash with water.", "Step 5: Dry the organic layer with anhydrous sodium sulfate.", "Step 6: Concentrate the organic layer under reduced pressure to obtain 3-(bromomethyl)-5-chloro-2-methylbenzothiophene.", "Step 7: Dissolve the product in formaldehyde and acetic acid.", "Step 8: Heat the reaction mixture at reflux for several hours.", "Step 9: Cool the reaction mixture and extract the product with dichloromethane.", "Step 10: Wash the organic layer with water and dry with anhydrous sodium sulfate.", "Step 11: Concentrate the organic layer under reduced pressure to obtain 3-(bromomethyl)-5-chloro-2-methyl-1-benzothiophene." ] } | |
CAS RN |
1048357-77-2 |
Product Name |
3-(bromomethyl)-5-chloro-2-methyl-1-benzothiophene |
Molecular Formula |
C10H8BrClS |
Molecular Weight |
275.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
